2-(4-chloro-3-methyl-1H-pyrazol-1-yl)phenol

• IUPAC Name: 2-(4-chloro-3-methylpyrazol-1-yl)phenol
• InChI: InChI=1S/C10H9ClN2O/c1-7-8(11)6-13(12-7)9-4-2-3-5-10(9)14/h2-6,14H,1H3
• InChI Key: QVEZEODGJINOLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1Cl)C2=CC=CC=C2O
• Molecular Formula: C10H9ClN2O
• Molecular Weight: 208.64 g/mol

Description

“2-(4-chloro-3-methyl-1H-pyrazol-1-yl)phenol” is a chemical compound that is part of the pyrazole family. Pyrazoles are a type of heterocyclic compound, characterized by a 5-membered ring structure with three carbon atoms and two nitrogen atoms.

Synthesis Analysis

The synthesis of this compound can involve a Mannich reaction with N,N′ -bis (methoxymethyl)diaza-18-crown-6 to afford NCH 2 N-linked bis (3- (5-chloro-2-hydroxy)pyrazol-1-ylmethyl)-substituted diazacrown ether.

Molecular Structure Analysis

The molecular structure of “2-(4-chloro-3-methyl-1H-pyrazol-1-yl)phenol” includes a pyrazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Chemical Reactions Analysis

This compound undergoes a Mannich reaction with N,N′ -bis (methoxymethyl)diaza-18-crown-6 to afford NCH 2 N-linked bis (3- (5-chloro-2-hydroxy)pyrazol-1-ylmethyl)-substituted diazacrown ether.

Future Directions

The future directions for research on “2-(4-chloro-3-methyl-1H-pyrazol-1-yl)phenol” and similar compounds could include further exploration of their biological activities and potential applications in medicine, as well as the development of new synthesis methods.